5-Methyl-1-(2-sulfanylethyl)pyrimidine-2,4(1H,3H)-dione

• CAS No.: 88946-41-2
• Molecular Formula: C7H10N2O2S
• Molecular Weight: 186.23 g/mol
• IUPAC Name: 5-methyl-1-(2-sulfanylethyl)pyrimidine-2,4-dione
• InChI: InChI=1S/C7H10N2O2S/c1-5-4-9(2-3-12)7(11)8-6(5)10/h4,12H,2-3H2,1H3,(H,8,10,11)
• InChI Key: SHCVCSKYZLKOSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)CCS

Description

5-Methyl-1-(2-sulfanylethyl)pyrimidine-2,4(1H,3H)-dione is a pyrimidine-2,4-dione derivative characterized by a 5-methyl substitution on the pyrimidine ring and a 2-sulfanylethyl group at the N1 position. Its structural features suggest utility in medicinal chemistry, particularly in modulating enzyme active sites or viral capsid proteins .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table and discussion highlight key structural analogs, their substituents, physicochemical properties, and biological activities:

Compound Name	Substituents	Molecular Formula	Key Properties/Activities	References
5-Methyl-1-(2-sulfanylethyl)pyrimidine-2,4(1H,3H)-dione	5-methyl, N1-(2-sulfanylethyl)	C₇H₁₀N₂O₂S	Thiol reactivity, potential antiviral/antimicrobial activity via thiol-mediated interactions
5-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione	5-(2-hydroxyethyl)	C₆H₈N₂O₃	Hydrophilic due to -OH; used in nucleoside analog synthesis
5-Methyl-1-(prop-2-yn-1-yl)pyrimidine-2,4(1H,3H)-dione (6b)	5-methyl, N1-propargyl	C₈H₉N₂O₂	Propargyl group enables "click chemistry"; anticancer applications reported
1-(4-tert-Butylbenzyl)pyrimidine-2,4(1H,3H)-dione	N1-(4-tert-butylbenzyl)	C₁₆H₂₀N₂O₂	Lipophilic tert-butyl group enhances membrane permeability; herbicide/antiviral applications
5-(Methylselanyl)pyrimidine-2,4(1H,3H)-dione	5-(methylselanyl)	C₅H₆N₂O₂Se	Selenium substitution alters redox properties; potential toxicity concerns
7-tert-butyl-1-cyclopropyl-5-mercaptopyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione	Complex bicyclic structure with tert-butyl	C₁₃H₁₆N₄O₂S	High steric bulk; antimicrobial or enzyme inhibition potential

Key Comparisons :

Substituent Effects on Reactivity and Solubility :

• The 2-sulfanylethyl group in the target compound confers thiol reactivity , distinguishing it from analogs like 5-(2-hydroxyethyl)pyrimidine-2,4-dione (hydrophilic, -OH) or 5-(methylselanyl)pyrimidine-2,4-dione (redox-active selenium) . Thiols can form disulfide bonds or chelate metals, which may enhance interactions with viral proteins (e.g., HIV capsid) .
• Lipophilic substituents, such as the tert-butyl group in 1-(4-tert-butylbenzyl)pyrimidine-2,4-dione, improve membrane permeability but may reduce aqueous solubility compared to the sulfanylethyl group .

Biological Activity Profiles: Antiviral Potential: Compounds like AZT and stavudine (pyrimidine-2,4-dione derivatives) inhibit viral replication via nucleoside analog mechanisms . The target compound’s thiol group could offer a novel mode of action, such as disrupting viral capsid assembly . Anticancer Applications: Propargyl-substituted analogs (e.g., compound 6b) demonstrate anticancer activity, likely due to DNA intercalation or kinase inhibition . The sulfanylethyl group’s redox activity might similarly target cancer cell redox pathways.

Synthetic Accessibility :

• The synthesis of N1-substituted pyrimidine-2,4-diones typically involves alkylation of the pyrimidine core. For example, 5-Methyl-1-(prop-2-yn-1-yl)pyrimidine-2,4-dione (6b) was synthesized via nucleophilic substitution under mild conditions , whereas analogs with bulky groups (e.g., 7-tert-butyl-1-cyclopropyl derivatives) require multi-step protocols . The target compound’s synthesis may necessitate protection of the thiol group to prevent oxidation during reactions .

Stability and Toxicity Considerations :

• Thiol-containing compounds are prone to oxidation, requiring stabilizers (e.g., antioxidants) in formulations. In contrast, selenium analogs (e.g., 5-(methylselanyl)pyrimidine-2,4-dione) exhibit higher toxicity due to selenium’s narrow therapeutic window .